N-(furan-2-ylmethyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide
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Overview
Description
N-(furan-2-ylmethyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide is a useful research compound. Its molecular formula is C20H21N3O4 and its molecular weight is 367.405. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
The compound has been a subject of synthesis and crystallographic studies to understand its structural properties and potential as a precursor for further chemical modifications. For instance, Yuefei Bai et al. (2011) conducted a one-pot synthesis of derivatives of N-(furan-2-ylmethyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide, characterizing them via X-ray diffraction and spectroscopic techniques to investigate their anti-tuberculosis activities (Bai et al., 2011). Similarly, Hong Sun et al. (2021) synthesized a related compound, focusing on its crystal structure, vibrational properties, and theoretical studies to compare experimental and computational geometry (Sun et al., 2021).
Antimicrobial and Antifungal Activities
The antimicrobial and antifungal potentials of this compound derivatives have been explored to address the need for new therapeutic agents. D. Bardiot et al. (2015) identified derivatives as broad-spectrum antifungal agents against Candida and Aspergillus species, marking a significant contribution to antifungal drug discovery (Bardiot et al., 2015). This discovery supports the ongoing search for effective treatments against resistant fungal infections.
Antitumor Activities
Research on this compound derivatives has also uncovered their potential in cancer therapy. Lijuan Xie et al. (2008) synthesized novel derivatives and evaluated their cytotoxic effects against various cancer cell lines, finding that certain compounds exhibited significant antitumor activities. This included DNA-binding experiments suggesting an intercalation mode of action, highlighting the compound's relevance in designing new anticancer drugs (Xie et al., 2008).
Mechanism of Action
Furan Compounds
The furan ring is a common motif in many biologically active compounds . Furan derivatives have been found to possess a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects .
Quinoline Compounds
Quinoline and its derivatives are also known for their diverse biological activities. They are part of many therapeutic drugs used to treat diseases like malaria, bacterial infections, and cancer .
Morpholine Compounds
Morpholine is a common structural motif in many pharmaceuticals. It can enhance the lipophilicity of a compound, potentially improving its ability to cross cell membranes .
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-(2-morpholin-4-ylquinolin-8-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4/c24-19(21-13-16-4-2-10-26-16)14-27-17-5-1-3-15-6-7-18(22-20(15)17)23-8-11-25-12-9-23/h1-7,10H,8-9,11-14H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWEYSPVBDHVRDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC3=C(C=CC=C3OCC(=O)NCC4=CC=CO4)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.